Cas no 2172225-30-6 (2-ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid)

• Product Name: 2-ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid
• CAS No: 2172225-30-6
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5995871
• PubChem ID: 165960369
• Update Time: 2025-11-06

2-ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid
• EN300-1490827
• 2172225-30-6
• 2-ethyl-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}butanoic acid

• Inchi： 1S/C26H32N2O5/c1-3-26(4-2,24(30)31)17-28-23(29)14-9-15-27-25(32)33-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,22H,3-4,9,14-17H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： SHCFAELGFSJESJ-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(NCC(C(=O)O)(CC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid

2-Ethyl-2-{4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic Acid: A Comprehensive Overview

The compound with CAS No. 2172225-30-6, known as 2-Ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid, is a complex organic molecule with significant potential in the fields of pharmacology and biotechnology. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems and enzyme engineering. Recent studies have highlighted its role in enhancing the stability and bioavailability of therapeutic agents, making it a subject of interest for researchers worldwide.

Structure and Synthesis

The molecular structure of 2-Ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid is characterized by a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group is attached to an amino group, which is further linked to a butanamide moiety. The presence of the ethyl group and the butanoic acid functional group contributes to the compound's solubility and stability. The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and peptide coupling techniques, which are optimized to achieve high yields and purity.

Applications in Drug Delivery

One of the most promising applications of this compound lies in its use as a protecting group in peptide synthesis. The Fmoc group is widely employed to protect amino groups during peptide assembly, ensuring precise control over the sequence and structure of the final product. Recent advancements in solid-phase peptide synthesis (SPPS) have further enhanced the efficiency of using this compound, making it a valuable tool in the development of complex peptides and proteins.

Moreover, this compound has been explored as a precursor for drug delivery systems. Its ability to form stable amide bonds makes it suitable for designing prodrugs, where the Fmoc group can be cleaved under specific physiological conditions to release the active drug. This approach has been validated in several preclinical studies, demonstrating improved pharmacokinetics and reduced toxicity compared to traditional drug formulations.

Biotechnological Applications

In addition to its role in drug delivery, 2-Ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid has shown potential in biotechnological applications, particularly in enzyme engineering. Researchers have utilized this compound as a substrate for studying enzyme specificity and catalytic activity. Its unique structure allows for the investigation of enzyme-substrate interactions at a molecular level, providing insights into enzyme mechanism and evolution.

Recent studies have also explored its use in protein engineering, where it serves as a building block for designing novel enzymes with enhanced catalytic properties. By incorporating this compound into protein scaffolds, scientists have successfully created enzymes with improved stability, substrate affinity, and catalytic efficiency. These engineered enzymes hold promise for applications in bioconversion, biosensing, and industrial biocatalysis.

Future Directions

The continued exploration of 2-Ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid is expected to yield further breakthroughs in both pharmacology and biotechnology. Ongoing research aims to optimize its use as a protecting group in peptide synthesis while expanding its applications in drug delivery systems. Additionally, advancements in computational chemistry are expected to provide deeper insights into its molecular interactions, paving the way for novel therapeutic strategies.

In conclusion, CAS No. 2172225-30-6 represents a versatile compound with significant potential across multiple disciplines. Its unique structural features, combined with recent advancements in chemical synthesis and biotechnology, position it as a key player in the development of innovative therapies and biotechnological tools.